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Introduction

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by systemic
inflammation, persistent synovitis, and progressive joint destruction. The pathology of RA
involves significant angiogenesis, the formation of new blood vessels, which is crucial for the
delivery of inflammatory cells and cytokines to the synovium, leading to pannus formation and
subsequent cartilage and bone erosion. The avf33 integrin is a cell adhesion molecule that is
highly upregulated on the surface of activated endothelial cells during angiogenesis, as well as
on activated macrophages and osteoclasts, making it a key biomarker for inflammatory
processes in RA.[1][2]

Maraciclatide (also known as 99mTc-NC100692) is a radiolabeled cyclic peptide containing an
Arginine-Glycine-Aspartic (RGD) motif.[3][4] This motif confers a high binding affinity for the
avp3 integrin.[5][6] When labeled with Technetium-99m (99mTc), Maraciclatide allows for non-
invasive whole-body imaging of av33 integrin expression using Single Photon Emission
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Computed Tomography (SPECT), providing a quantitative measure of synovial inflammation
and neoangiogenesis in rheumatoid arthritis.[1][2][7]

These application notes provide a comprehensive overview of the use of 99mTc-Maraciclatide
for monitoring rheumatoid arthritis, including its mechanism of action, detailed experimental
protocols for imaging, and a summary of key quantitative data from clinical studies.

Mechanism of Action: Targeting Angiogenesis in RA

In rheumatoid arthritis, the inflamed synovium is a site of intense angiogenesis. This process is
driven by various growth factors, such as vascular endothelial growth factor (VEGF) and basic
fibroblast growth factor (bFGF), which stimulate the expression of avB3 integrin on endothelial
cells.[8][9][10] The av3 integrin plays a critical role in endothelial cell survival, proliferation,
and migration, all of which are essential steps in the formation of new blood vessels.[8][10]

Maraciclatide, with its RGD sequence, mimics the natural ligands of av[33 integrin, allowing it
to bind with high affinity and specificity to these receptors.[3][5] By being radiolabeled with
99mTc, the distribution and accumulation of Maraciclatide in the body can be visualized and
quantified using SPECT imaging. Increased uptake of 99mTc-Maraciclatide in the joints is
indicative of active inflammation and angiogenesis, providing a direct measure of disease
activity.[1][7]
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Mechanism of Maraciclatide in RA Imaging.
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Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating the use of

99mTc-Maraciclatide in rheumatoid arthritis.

Table 1: Binding Affinity of Maraciclatide

Parameter Value Reference
Binding Affinity (IC50) for av3  ~1 nM [6]
Table 2: Clinical Study Demographics (INIRA Part I1)

Parameter Value Reference
Number of Patients 50 [11]
Number of Female Patients 41 [11]
Median Age (years) 55.5 [11]

Median DAS28-CRP 491 [11]

Table 3: Correlation of 99mTc-Maraciclatide Uptake with Power Doppler Ultrasound (PDUS)

Correlation
rz2 value
Parameter

p-value Reference

Total Binary PDUS vs.
Total Binary 99mTc- 0.82

Maraciclatide

<0.001 [11][12]

Total Geometric Mean
PDUS vs. Total

] 0.72
Geometric Mean

99mTc-Maraciclatide

<0.001 [11][12]
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Table 4: Diagnostic Performance of 99mTc-Maraciclatide for Detecting PDUS Signal in Small

Joints
Parameter Value (95% ClI) Reference
Sensitivity 78% (72-83%) [11][12]
Specificity 94% (93-96%) [11][12]
Positive Predictive Value 72% (67-77%) [11][12]
Negative Predictive Value 96% (95-97%) [11][12]

Experimental Protocols
Preparation of 99mTc-Maraciclatide

Maraciclatide is typically supplied as a lyophilized kit.[3] Radiolabeling is performed under
aseptic conditions.

Materials:

» Maraciclatide lyophilized kit (containing approximately 44 nmol of Maraciclatide)

e Sodium Pertechnetate (99mTcO4-) injection from a commercial 99Mo/99mTc generator
e Saline solution (0.9% NacCl)

Protocol:

» Allow the Maraciclatide vial to reach room temperature.

o Aseptically add the required amount of 99mTc-Pertechnetate (typically 740-1100 MBq for
patient imaging) to the Maraciclatide vial.[3][12]

o Gently swirl the vial to ensure complete dissolution of the lyophilized powder.

o Let the mixture stand at room temperature for the recommended incubation time (refer to
manufacturer's instructions).
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» Perform quality control to determine radiochemical purity (e.g., using instant thin-layer
chromatography). A radiochemical purity of >95% is generally required.

Patient Preparation and Administration

Protocol:
» No specific patient preparation such as fasting is required.
e Ensure the patient is well-hydrated.

o Administer approximately 740 MBq of 99mTc-Maraciclatide as an intravenous bolus
injection.[12]

e Record the exact dose and time of administration.

SPECTI/CT Imaging Protocol

Imaging Equipment:

e Dual-head SPECT/CT scanner equipped with low-energy, high-resolution (LEHR)
collimators.

Protocol:
e Imaging is typically performed 2 hours post-injection of 99mTc-Maraciclatide.[12]
e Whole-Body Planar Imaging:

o Acquire anterior and posterior whole-body planar images.

[¢]

Scan speed: typically 10-15 cm/min.

Matrix size: 256 x 1024.

o

o

Energy window: 140 keV + 10%.

[¢]

Acquisition time is approximately 20 minutes.[2][12]
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o SPECT/CT of Specific Joints (e.g., Hands and Feet):
o Position the patient to include the joints of interest in the field of view.

o SPECT acquisition parameters:

Step-and-shoot mode.

120 projections over 360 degrees (60 projections per head).

20-30 seconds per projection.

Matrix size: 128 x 128.

o CT acquisition parameters:

Low-dose CT for attenuation correction and anatomical localization.

Tube voltage: 120 kVp.

Tube current: 40-80 mAs (using dose modulation).

Slice thickness: 2.5-5 mm.

« Image Reconstruction:

o Reconstruct SPECT data using an iterative algorithm (e.g., OSEM) with CT-based
attenuation correction.
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Experimental Workflow for Maraciclatide Imaging.

Image Analysis and Quantification

Qualitative Analysis:

+ Visually assess the whole-body planar and SPECT/CT images for areas of focal 99mTc-
Maraciclatide uptake in the joints.
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Semi-Quantitative Analysis:

e Binary Scoring:
o Score each joint as positive or negative for tracer uptake.[12]
o The total binary score is the sum of all positive joints.

o Geometric Mean (GM) Quantitative Score:

o Draw regions of interest (ROISs) over joints with positive uptake and over a background
region (e.g., adjacent soft tissue).

o Calculate the geometric mean of the counts in the joint and background ROIs.
o The GM score is the ratio of joint uptake to background uptake.[12]

o The total GM score is the sum of the GM scores for all positive joints.

Safety and Dosimetry

A phase 1 study in healthy volunteers demonstrated that 99mTc-Maraciclatide is safe and
well-tolerated, with no serious adverse events reported.[3][13] The main route of excretion is
renal.[3][13] The mean effective dose per unit injected activity is approximately 7.8 uSv/IMBq,
which is comparable to other 99mTc-based imaging agents.[13][14]

Conclusion

99mTc-Maraciclatide is a promising imaging agent for the non-invasive assessment of
synovial inflammation and angiogenesis in rheumatoid arthritis. Its high affinity for the av33
integrin allows for targeted imaging of the key pathological processes in RA. The strong
correlation of 99mTc-Maraciclatide uptake with established measures of disease activity, such
as power Doppler ultrasound, highlights its potential as a valuable tool in clinical research and
drug development for monitoring disease activity and response to therapy. The detailed
protocols provided in these application notes offer a standardized approach for the
implementation of this innovative imaging technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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